Cas no 861207-04-7 (2-Methyl-3-oxo-N'-3-(trifluoromethyl)benzoyl-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide)

2-Methyl-3-oxo-N'-3-(trifluoromethyl)benzoyl-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide is a specialized heterocyclic compound featuring a benzoxazine core functionalized with a trifluoromethyl-substituted benzoyl hydrazide moiety. Its structural complexity offers potential utility in medicinal chemistry and agrochemical research, particularly as a key intermediate or scaffold for bioactive molecule development. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the carbohydrazide functionality provides a reactive handle for further derivatization. This compound may exhibit favorable binding properties in target interactions due to its rigid benzoxazine framework and electron-withdrawing substituents. Its synthetic versatility makes it valuable for structure-activity relationship studies in drug discovery or crop protection applications.

2-Methyl-3-oxo-N'-3-(trifluoromethyl)benzoyl-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide structure

861207-04-7 structure

Product Name:2-Methyl-3-oxo-N'-3-(trifluoromethyl)benzoyl-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide

CAS No:861207-04-7

MF:

MW:

CID:4661550

Update Time:2025-10-19

2-Methyl-3-oxo-N'-3-(trifluoromethyl)benzoyl-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-3-oxo-N'-3-(trifluoromethyl)benzoyl-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide

2-Methyl-3-oxo-N'-3-(trifluoromethyl)benzoyl-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M148905-25mg	2-Methyl-3-oxo-N'-[3-(trifluoromethyl)benzoyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide	861207-04-7		25mg	$ 230.00	2022-06-04
TRC	M148905-50mg	2-Methyl-3-oxo-N'-[3-(trifluoromethyl)benzoyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide	861207-04-7		50mg	$ 380.00	2022-06-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00871277-1g	N'-(2-Methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carbonyl)-3-(trifluoromethyl)benzohydrazide	861207-04-7	90%	1g	￥4193.0	2024-04-18
Key Organics Ltd	1X-0249-1MG	2-methyl-3-oxo-N’-[3-(trifluoromethyl)benzoyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide	861207-04-7	>90%	1mg	￡37.00	2023-04-20
Key Organics Ltd	1X-0249-5MG	2-methyl-3-oxo-N’-[3-(trifluoromethyl)benzoyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide	861207-04-7	>90%	5mg	￡46.00	2023-04-20
Key Organics Ltd	1X-0249-10MG	2-methyl-3-oxo-N’-[3-(trifluoromethyl)benzoyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide	861207-04-7	>90%	10mg	￡63.00	2023-04-20
Key Organics Ltd	1X-0249-0.5G	2-methyl-3-oxo-N’-[3-(trifluoromethyl)benzoyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide	861207-04-7	>90%	0.5 g	￡385.00	2023-04-20
Key Organics Ltd	1X-0249-1G	2-methyl-3-oxo-N’-[3-(trifluoromethyl)benzoyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide	861207-04-7	>90%	1g	￡770.00	2023-04-20
Key Organics Ltd	1X-0249-5G	2-methyl-3-oxo-N’-[3-(trifluoromethyl)benzoyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide	861207-04-7	>90%	5g	￡3,080.00	2023-04-20
Key Organics Ltd	1X-0249-10G	2-methyl-3-oxo-N’-[3-(trifluoromethyl)benzoyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide	861207-04-7	>90%	10g	￡5,775.00	2023-04-20

2-Methyl-3-oxo-N'-3-(trifluoromethyl)benzoyl-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide Related Literature

1. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
2. Estimation of activation energy for electroporation and pore growth rate in liquid crystalline and gel phases of lipid bilayers using molecular dynamics simulations†

Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
3. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
4. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
5. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 2-Methyl-3-oxo-N'-3-(trifluoromethyl)benzoyl-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide

2-Methyl-3-oxo-N'-3-(trifluoromethyl)benzoyl-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide (CAS No. 861207-04-7): An Overview

2-Methyl-3-oxo-N'-3-(trifluoromethyl)benzoyl-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide (CAS No. 861207-04-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines and is characterized by its unique structural features, including a trifluoromethyl group and a carbohydrazide moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The synthesis of 2-Methyl-3-oxo-N'-3-(trifluoromethyl)benzoyl-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide typically involves multi-step reactions, starting from readily available starting materials. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic and industrial research. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.

In terms of biological activity, 2-Methyl-3-oxo-N'-3-(trifluoromethyl)benzoyl-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide has been studied for its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings are particularly relevant in the context of chronic inflammatory diseases, where traditional treatments often fall short.

Beyond its anti-inflammatory properties, 2-Methyl-3-oxo-N'-3-(trifluoromethyl)benzoyl-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 2-Methyl-3-oxo-N'-3-(trifluoromethyl)benzoyl-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide has also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, the compound's low toxicity profile in animal models suggests that it may have a favorable safety margin when used in humans.

In the realm of drug delivery systems, researchers have explored various strategies to enhance the efficacy and safety of 2-Methyl-3-oxo-N'-3-(trifluoromethyl)benzoyl-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide. Nanoparticle-based delivery systems have shown promise in improving the solubility and targeting capabilities of this compound. These systems can potentially reduce systemic side effects while increasing local concentrations at the site of action.

The potential applications of 2-Methyl-3-oxo-N'-3-(trifluoromethyl)benzoyl-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide extend beyond inflammation and cancer. Recent studies have also explored its neuroprotective properties in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to reduce oxidative stress and inhibit neuroinflammation makes it a promising candidate for further investigation in these areas.

In conclusion, 2-Methyl-3-oxy-N'-3-(trifluoromethyl)benzoyl--dihydro--benzoxazine--carbohydrazide (CAS No. 861207--7) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds great promise for advancing medical treatments in various fields.